Cas no 1784469-68-6 (2-hydroxy-3-(5-methylfuran-2-yl)propanoic acid)

• Product Name: 2-hydroxy-3-(5-methylfuran-2-yl)propanoic acid
• CAS No: 1784469-68-6
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• MDL: MFCD30476310
• CID: 5237559
• PubChem ID: 84108679
• Update Time: 2025-06-07

2-hydroxy-3-(5-methylfuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furanpropanoic acid, α-hydroxy-5-methyl-
• 2-hydroxy-3-(5-methylfuran-2-yl)propanoic acid

• MDL： MFCD30476310
• Inchi： 1S/C8H10O4/c1-5-2-3-6(12-5)4-7(9)8(10)11/h2-3,7,9H,4H2,1H3,(H,10,11)
• InChI Key： OYEISLOWAKAUFD-UHFFFAOYSA-N
• SMILES： C(C1OC(C)=CC=1)C(O)C(=O)O

Additional information on 2-hydroxy-3-(5-methylfuran-2-yl)propanoic acid

Introduction to 2-hydroxy-3-(5-methylfuran-2-yl)propanoic acid (CAS No. 1784469-68-6)

2-hydroxy-3-(5-methylfuran-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1784469-68-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxyl group and a furan-based side chain, has garnered attention due to its structural versatility and potential biological activities. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents, particularly in the realm of drug discovery and medicinal chemistry.

The structure of 2-hydroxy-3-(5-methylfuran-2-yl)propanoic acid consists of a propanoic acid backbone substituted with a hydroxyl group at the second carbon and a 5-methylfuran moiety at the third carbon. This configuration imparts both acidic and aromatic characteristics, enabling diverse interactions with biological targets. The presence of the furan ring introduces a degree of rigidity, which can be exploited to enhance binding affinity and selectivity in drug design.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to mimic natural products and exhibit broad-spectrum biological activity. Furan derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including infectious disorders, inflammation, and cancer. The 5-methylfuran-2-yl substituent in 2-hydroxy-3-(5-methylfuran-2-yl)propanoic acid is a key feature that contributes to its pharmacological properties, facilitating interactions with enzymes and receptors.

One of the most compelling aspects of 2-hydroxy-3-(5-methylfuran-2-yl)propanoic acid is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, such as condensation reactions and cyclization processes. This ease of synthesis allows researchers to modify the structure further, enabling the exploration of analogues with enhanced or altered biological activities. The flexibility offered by this scaffold makes it an attractive choice for medicinal chemists seeking to develop new drugs.

Recent advancements in computational chemistry have further highlighted the potential of 2-hydroxy-3-(5-methylfuran-2-yl)propanoic acid as a lead compound. Molecular docking studies have demonstrated its ability to bind effectively to various protein targets, including kinases and transcription factors. These interactions suggest that the compound may exhibit inhibitory effects on pathways relevant to diseases such as cancer and inflammatory disorders. Additionally, quantum mechanical calculations have provided insights into its electronic structure, aiding in the optimization of its pharmacokinetic properties.

The biological activity of 2-hydroxy-3-(5-methylfuran-2-yl)propanoic acid has been explored in several preclinical studies. Initial findings indicate that it may possess anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions characterized by oxidative stress and inflammation. Furthermore, preliminary data suggest that this compound could interfere with signaling pathways involved in tumor growth and progression. These results warrant further investigation into its therapeutic potential.

In conclusion, 2-hydroxy-3-(5-methylfuran-2-yl)propanoic acid (CAS No. 1784469-68-6) represents a structurally interesting and biologically relevant compound with significant implications for drug discovery. Its unique combination of functional groups, synthetic accessibility, and demonstrated biological activity make it a compelling candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics for human diseases.